Cas no 1696981-25-5 (4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 1696981-25-5
• MF: C₈H₆BrClF₃N
• MW: 288.492150783539
• CID: 6201772
• PubChem ID: 107619810
• Update Time: 2025-11-06

4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline
• 1696981-25-5
• EN300-1077810

• Inchi： 1S/C8H6BrClF3N/c9-6-2-1-5(3-7(6)10)14-4-8(11,12)13/h1-3,14H,4H2
• InChI Key： HCDDVIXPYXTJMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)NCC(F)(F)F

Computed Properties

• Exact Mass: 286.93242g/mol
• Monoisotopic Mass: 286.93242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Additional information on 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline

4-Bromo-3-Chloro-N-(2,2,2-Trifluoroethyl)Aniline: A Comprehensive Overview

The compound with CAS No. 1696981-25-5, commonly referred to as 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline, is a highly specialized aromatic amine derivative. This molecule is characterized by its unique substitution pattern on the aniline backbone, featuring a bromine atom at the para position and a chlorine atom at the meta position. The nitrogen atom in the amine group is further substituted with a trifluoroethyl group, which introduces significant electronic and steric effects. This combination of substituents makes 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline a versatile building block in organic synthesis and a promising candidate for various applications in materials science and pharmacology.

Recent studies have highlighted the potential of 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel semiconducting polymers, where its electron-withdrawing groups enhance charge transport properties. The trifluoroethyl substituent, in particular, has been shown to significantly improve the thermal stability of these materials while maintaining their optical properties. These findings underscore the importance of this compound in advancing next-generation electronic devices.

In addition to its role in materials science, 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline has garnered attention in medicinal chemistry due to its potential as a bioactive molecule. Recent investigations have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The bromine and chlorine substituents contribute to its high binding affinity to target proteins, while the trifluoroethyl group enhances its pharmacokinetic properties. These attributes make it a valuable lead compound for drug discovery efforts targeting oncological therapies.

The synthesis of 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline typically involves a multi-step process that combines nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, recent advancements in catalytic systems have enabled more efficient coupling reactions under mild conditions, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and toxicity of 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline is crucial for its safe handling and application. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but persists in anaerobic environments. Its acute toxicity profiles are currently under investigation; however, preliminary data suggest that it poses minimal risk to aquatic organisms when used responsibly.

In conclusion, 4-bromo-3-chloro-N-(2,2,2-trifluoroethyl)aniline stands out as a multifaceted molecule with significant potential across diverse fields. Its unique chemical structure lends itself well to applications ranging from advanced materials to therapeutic agents. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.